Cas no 1155538-86-5 (3-[(1,1-dioxo-1λ?-thiomorpholin-4-yl)methyl]benzoic acid)
1155538-86-5 structure
Product Name:3-[(1,1-dioxo-1λ?-thiomorpholin-4-yl)methyl]benzoic acid
CAS No:1155538-86-5
MF:C12H15NO4S
MW:269.31680226326
CID:5073375
Update Time:2023-11-20
3-[(1,1-dioxo-1λ?-thiomorpholin-4-yl)methyl]benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methyl]benzoic acid
- 3-[(1,1-dioxo-1,4-thiazinan-4-yl)methyl]benzoic acid
- Z969559618
- 3-[(1,1-dioxo-1λ?-thiomorpholin-4-yl)methyl]benzoic acid
-
- Inchi: 1S/C12H15NO4S/c14-12(15)11-3-1-2-10(8-11)9-13-4-6-18(16,17)7-5-13/h1-3,8H,4-7,9H2,(H,14,15)
- InChI Key: LOOKADNKGOCWJW-UHFFFAOYSA-N
- SMILES: S1(CCN(CC2C=CC=C(C(=O)O)C=2)CC1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 387
- XLogP3: -1.8
- Topological Polar Surface Area: 83.1
3-[(1,1-dioxo-1λ?-thiomorpholin-4-yl)methyl]benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D486033-10mg |
3-[(1,1-Dioxo-1lambda6-thiomorpholin-4-yl)methyl]benzoic Acid |
1155538-86-5 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D486033-50mg |
3-[(1,1-Dioxo-1lambda6-thiomorpholin-4-yl)methyl]benzoic Acid |
1155538-86-5 | 50mg |
$ 160.00 | 2022-06-05 | ||
| TRC | D486033-100mg |
3-[(1,1-Dioxo-1lambda6-thiomorpholin-4-yl)methyl]benzoic Acid |
1155538-86-5 | 100mg |
$ 250.00 | 2022-06-05 | ||
| Enamine | EN300-59642-0.05g |
3-[(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methyl]benzoic acid |
1155538-86-5 | 0.05g |
$135.0 | 2023-02-09 | ||
| Enamine | EN300-59642-0.1g |
3-[(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methyl]benzoic acid |
1155538-86-5 | 0.1g |
$202.0 | 2023-02-09 | ||
| Enamine | EN300-59642-0.25g |
3-[(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methyl]benzoic acid |
1155538-86-5 | 0.25g |
$288.0 | 2023-02-09 | ||
| Enamine | EN300-59642-0.5g |
3-[(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methyl]benzoic acid |
1155538-86-5 | 0.5g |
$480.0 | 2023-02-09 | ||
| Enamine | EN300-59642-1.0g |
3-[(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methyl]benzoic acid |
1155538-86-5 | 1.0g |
$614.0 | 2023-02-09 | ||
| Enamine | EN300-59642-2.5g |
3-[(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methyl]benzoic acid |
1155538-86-5 | 2.5g |
$1202.0 | 2023-02-09 | ||
| Enamine | EN300-59642-5.0g |
3-[(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methyl]benzoic acid |
1155538-86-5 | 5.0g |
$1779.0 | 2023-02-09 |
3-[(1,1-dioxo-1λ?-thiomorpholin-4-yl)methyl]benzoic acid Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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